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Compound of Interest

Compound Name: Lodoxamide-15N2,d2

Cat. No.: B15609611 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the sourcing, availability, and potential

research applications of the isotopically labeled compound Lodoxamide-15N2,d2. This

document is intended to serve as a core resource for researchers in pharmacology,

immunology, and drug development who require this specific labeled molecule for their studies.

Sourcing and Availability of Lodoxamide-15N2,d2
Lodoxamide-15N2,d2 is not readily available as a stock item from major chemical suppliers.

However, its synthesis can be commissioned through companies specializing in custom

isotopic labeling. Researchers will need to contact these vendors directly to request a quote

and discuss specific requirements for isotopic enrichment, purity, and quantity.

Below is a summary of potential suppliers for custom synthesis of Lodoxamide-15N2,d2. The

quantitative data provided are typical specifications offered by such companies and should be

confirmed with the individual supplier.
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≥98% (by
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Lodoxamide is a mast cell stabilizer that functions by inhibiting the degranulation of mast cells,

a critical event in the allergic response.[8][9] Its mechanism of action is believed to involve the

prevention of calcium influx into the mast cell upon antigen stimulation.[9] This stabilization of

the mast cell membrane prevents the release of inflammatory mediators such as histamine,

prostaglandins, and leukotrienes, which are responsible for the symptoms of allergic reactions.

[8]

Below is a diagram illustrating the proposed signaling pathway for Lodoxamide's inhibitory

action on mast cell degranulation.
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Caption: Lodoxamide's mechanism of action in mast cell stabilization.

Experimental Protocols
The primary application of Lodoxamide-15N2,d2 in research is likely as an internal standard

for quantitative analysis (e.g., in mass spectrometry-based assays) or as a tracer in metabolic

studies. The experimental protocols would be similar to those for unlabeled Lodoxamide, with

the key difference being the detection method.

A common in vitro assay to evaluate the activity of mast cell stabilizers is the mast cell

degranulation assay, which measures the release of granule contents upon stimulation.
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In Vitro Mast Cell Degranulation Assay (β-
Hexosaminidase Release Assay)
This protocol is adapted from established methods for assessing mast cell degranulation.[10]

[11][12][13]

Objective: To determine the inhibitory effect of Lodoxamide-15N2,d2 on the degranulation of

mast cells in vitro.

Cell Line: Rat basophilic leukemia (RBL-2H3) cells are a common model for mast cells.[13]

Methodology:

Cell Culture and Sensitization:

Culture RBL-2H3 cells in appropriate media.

Sensitize the cells with anti-dinitrophenyl (DNP) immunoglobulin E (IgE) overnight.[13]

This allows the IgE to bind to the FcεRI receptors on the cell surface.

Treatment with Lodoxamide-15N2,d2:

Wash the sensitized cells to remove unbound IgE.

Incubate the cells with varying concentrations of Lodoxamide-15N2,d2 for a

predetermined time (e.g., 30 minutes).

Induction of Degranulation:

Challenge the cells with the antigen, DNP-human serum albumin (HSA), to cross-link the

IgE receptors and induce degranulation.[13]

Include appropriate controls:

Negative control: Cells treated with vehicle only (no Lodoxamide, no antigen).

Positive control: Cells treated with antigen but no Lodoxamide.
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Total release control: Cells lysed with a detergent (e.g., Triton X-100) to measure the

total amount of β-hexosaminidase.

Quantification of β-Hexosaminidase Release:

Collect the cell culture supernatant.

Measure the activity of the released β-hexosaminidase by adding a chromogenic

substrate, p-nitrophenyl-N-acetyl-β-D-glucosaminide (pNAG).[13]

The enzyme cleaves the substrate, producing a colored product that can be quantified

spectrophotometrically.

Data Analysis:

Calculate the percentage of β-hexosaminidase release for each condition relative to the

total release control.

Determine the concentration-dependent inhibitory effect of Lodoxamide-15N2,d2.

Below is a diagram illustrating the experimental workflow for the in vitro mast cell degranulation

assay.
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Caption: Workflow for an in vitro mast cell degranulation assay.
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Conclusion
While Lodoxamide-15N2,d2 is not a commercially available stock compound, it can be

sourced through custom synthesis from specialized vendors. Its primary utility in research lies

in its application as an internal standard or tracer for studies on the pharmacokinetics,

metabolism, and mechanism of action of Lodoxamide. The well-established in vitro mast cell

degranulation assay provides a robust method for evaluating its biological activity, which is

expected to be identical to that of its non-labeled counterpart. This guide provides a

foundational resource for researchers to initiate the procurement and experimental use of

Lodoxamide-15N2,d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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15n2-d2-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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